Cas no 2680695-36-5 (Tert-butyl 6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine-1-carboxylate)

• Product Name: Tert-butyl 6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine-1-carboxylate
• CAS No: 2680695-36-5
• MF: C₁₄H₁₈BrNO₃
• MW: 328.201623439789
• CID: 5626851
• PubChem ID: 165928427
• Update Time: 2025-05-18

Tert-butyl 6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680695-36-5
• tert-butyl 6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine-1-carboxylate
• EN300-28295162
• Tert-butyl 6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine-1-carboxylate

• Inchi： 1S/C14H18BrNO3/c1-14(2,3)19-13(17)16-7-8-18-9-10-11(15)5-4-6-12(10)16/h4-6H,7-9H2,1-3H3
• InChI Key： RBCRFDYOVUWZDP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1COCCN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 327.04701g/mol
• Monoisotopic Mass: 327.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.8Ų

Additional information on Tert-butyl 6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine-1-carboxylate

Recent Advances in the Synthesis and Applications of Tert-butyl 6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine-1-carboxylate (CAS: 2680695-36-5)

In recent years, the compound Tert-butyl 6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine-1-carboxylate (CAS: 2680695-36-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzoxazepine core and bromo-substitution, serves as a versatile intermediate in the synthesis of biologically active compounds. Its unique structural features make it a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The synthesis of Tert-butyl 6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine-1-carboxylate has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-catalyzed cross-coupling reactions, which significantly enhanced the efficiency of bromination at the 6-position. This advancement not only reduces production costs but also minimizes the formation of by-products, making the compound more accessible for large-scale pharmaceutical applications.

One of the most promising applications of this compound lies in its role as a precursor for the synthesis of γ-secretase modulators. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of Tert-butyl 6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine-1-carboxylate exhibit potent activity in modulating γ-secretase, an enzyme implicated in Alzheimer's disease. These findings open new avenues for the development of therapeutics targeting amyloid-beta peptide production.

Furthermore, the compound's utility extends to the field of kinase inhibition. A recent study in ACS Chemical Biology (2023) highlighted its incorporation into novel Bruton's tyrosine kinase (BTK) inhibitors. The bromo-substituted benzoxazepine core was shown to enhance binding affinity and selectivity, offering potential improvements over existing BTK inhibitors in the treatment of autoimmune diseases and certain cancers.

Despite these advancements, challenges remain in the optimization of pharmacokinetic properties associated with benzoxazepine-based compounds. Current research efforts, as reported in Molecular Pharmaceutics (2024), are focusing on structural modifications of Tert-butyl 6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine-1-carboxylate to improve metabolic stability and blood-brain barrier penetration. These studies employ advanced computational modeling techniques alongside traditional medicinal chemistry approaches.

In conclusion, Tert-butyl 6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine-1-carboxylate (CAS: 2680695-36-5) continues to emerge as a critical building block in pharmaceutical research. Its applications span from CNS drug development to kinase inhibition, with ongoing research refining both its synthetic accessibility and therapeutic potential. As structural-activity relationship studies progress, this compound is poised to contribute significantly to the next generation of targeted therapies.